Bis(2-(2-butoxyethoxy)ethyl) phthalate

• CAS RN: 16672-39-2
• Molecular Formula: C24H38O8
• Molecular Weight: 454.6 g/mol
• IUPAC Name: bis[2-(2-butoxyethoxy)ethyl] benzene-1,2-dicarboxylate
• InChI: InChI=1S/C24H38O8/c1-3-5-11-27-13-15-29-17-19-31-23(25)21-9-7-8-10-22(21)24(26)32-20-18-30-16-14-28-12-6-4-2/h7-10H,3-6,11-20H2,1-2H3
• InChI Key: GOBKHNHHHSPHEX-UHFFFAOYSA-N
• SMILES: CCCCOCCOCCOC(=O)C1=CC=CC=C1C(=O)OCCOCCOCCCC
• synonyms: Phthalic acid bis[2-(2-butoxyethoxy)ethyl] ester

Description

Bis(2-(2-butoxyethoxy)ethyl) phthalate (DBEP) is a chemical compound that belongs to the phthalate family. DBEP is used as a plasticizer in the manufacturing of polyvinyl chloride (PVC) products, including toys, medical devices, and food packaging. Despite its widespread use, DBEP has been identified as a potential endocrine disruptor, which raises concerns about its impact on human health and the environment.

Mechanism Of Action

Further studies are needed to elucidate the mechanism of action of Bis(2-(2-butoxyethoxy)ethyl) phthalate, including its effects on other signaling pathways and cellular processes.
2. Human Health Effects: More research is needed to determine the potential health effects of Bis(2-(2-butoxyethoxy)ethyl) phthalate exposure in humans, including its impact on reproductive and developmental processes.
3. Environmental Impact: Further studies are needed to assess the environmental impact of Bis(2-(2-butoxyethoxy)ethyl) phthalate, including its persistence and bioaccumulation in the environment and food chain.
4. Alternative Plasticizers: Research is needed to develop and test alternative plasticizers that are less toxic and have lower environmental impact than Bis(2-(2-butoxyethoxy)ethyl) phthalate.

Biochemical And Physiological Effects

Bis(2-(2-butoxyethoxy)ethyl) phthalate has been shown to have a range of biochemical and physiological effects, including:
1. Reproductive Toxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate has been shown to have adverse effects on reproductive processes in animals, including decreased fertility, altered hormone levels, and developmental abnormalities.
2. Developmental Toxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate exposure during pregnancy has been associated with fetal growth retardation, skeletal abnormalities, and other developmental abnormalities in animals.
3. Hepatotoxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate exposure has been shown to cause liver damage and alter liver function in animals.
4. Immunotoxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate exposure has been shown to impair immune function in animals, leading to increased susceptibility to infections and other diseases.

Advantages And Limitations For Lab Experiments

Bis(2-(2-butoxyethoxy)ethyl) phthalate has several advantages and limitations for lab experiments. Some of the advantages include:
1. Availability: Bis(2-(2-butoxyethoxy)ethyl) phthalate is readily available and can be synthesized in the lab.
2. Reproducibility: Bis(2-(2-butoxyethoxy)ethyl) phthalate synthesis and characterization methods are well-established, which allows for reproducible experiments.
3. Toxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate has been shown to have toxic effects on various organs and systems in animals, which makes it a useful model for studying toxicity.
Some of the limitations of Bis(2-(2-butoxyethoxy)ethyl) phthalate for lab experiments include:
1. Cost: Bis(2-(2-butoxyethoxy)ethyl) phthalate synthesis and purification can be expensive, which may limit its use in some experiments.
2. Specificity: Bis(2-(2-butoxyethoxy)ethyl) phthalate may not be a suitable model for studying all types of toxicity or endocrine disruption, as its mechanism of action is not fully understood.
3. Ethics: The use of animals in toxicity studies raises ethical concerns, which may limit the use of Bis(2-(2-butoxyethoxy)ethyl) phthalate in some experiments.

Future Directions

There are several future directions for research on Bis(2-(2-butoxyethoxy)ethyl) phthalate, including:
1.

Synthesis Methods

Bis(2-(2-butoxyethoxy)ethyl) phthalate is synthesized by the reaction of 2-butoxyethanol and phthalic anhydride in the presence of a catalyst. The reaction is carried out under high temperature and pressure conditions, and the resulting product is purified by distillation.

Scientific Research Applications

Bis(2-(2-butoxyethoxy)ethyl) phthalate has been extensively studied for its potential health and environmental effects. Scientific research has focused on the following areas:
1. Endocrine Disruption: Bis(2-(2-butoxyethoxy)ethyl) phthalate has been identified as a potential endocrine disruptor, which means that it can interfere with the hormonal system in animals and humans. Studies have shown that Bis(2-(2-butoxyethoxy)ethyl) phthalate can disrupt the estrogen and androgen signaling pathways, leading to adverse effects on reproductive and developmental processes.
2. Toxicity: Bis(2-(2-butoxyethoxy)ethyl) phthalate has been shown to have toxic effects on various organs and systems in animals, including the liver, kidneys, and immune system. Exposure to Bis(2-(2-butoxyethoxy)ethyl) phthalate has also been associated with developmental and behavioral abnormalities in animals.
3. Environmental Impact: Bis(2-(2-butoxyethoxy)ethyl) phthalate is a persistent and bioaccumulative chemical that can accumulate in the environment and food chain. Studies have shown that Bis(2-(2-butoxyethoxy)ethyl) phthalate can be found in soil, water, and air samples, as well as in food and human tissues.